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Compound of Interest

Compound Name: ROR|At inverse agonist 31

Cat. No.: B15139721 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This document provides a comprehensive guide to the proper disposal

procedures for RORγt inverse agonist 31, a potent retinoic acid receptor-related orphan

receptor γt (RORγt) inverse agonist.[1][2] While a specific Safety Data Sheet (SDS) for RORγt

inverse agonist 31 is not publicly available, this guide synthesizes general best practices for the

disposal of similar laboratory chemicals, ensuring a high standard of safety.

Chemical and Physical Properties
A summary of the known properties of RORγt inverse agonist 31 is provided below. This

information is essential for a preliminary risk assessment.

Property Value

Molecular Formula C23H15Cl2F3N4O3S

Molecular Weight 555.36

Boiling Point (Predicted) 704.001±70.00 °C (at 760.00 Torr)[3]

Density (Predicted) 1.500±0.06 g/cm3 (at 25 °C, 760 Torr)[3]

Solubility Soluble in DMSO (10 mM)[2]

Storage
Room temperature in the continental US; may

vary elsewhere.[1]
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General Safety and Handling Precautions
Before beginning any disposal procedure, it is crucial to handle the compound with appropriate

care.

Personal Protective Equipment (PPE): Always wear standard laboratory PPE, including

safety goggles, gloves, and a lab coat.

Ventilation: Use the compound in a well-ventilated area or under a chemical fume hood to

avoid inhalation of any dust or aerosols.[4]

Avoid Contact: Prevent contact with skin and eyes.[4]

Step-by-Step Disposal Procedure
The following procedure outlines the recommended steps for the safe disposal of RORγt

inverse agonist 31.

Waste Identification and Segregation:

Classify RORγt inverse agonist 31 waste as chemical waste.

Segregate the waste at the point of generation. Do not mix with non-hazardous waste.

Keep solid and liquid waste in separate, clearly labeled containers.

Containerization:

Use chemically resistant, leak-proof containers for waste collection.

Ensure containers are compatible with the chemical properties of the compound and any

solvents used.

Label the waste container clearly with "Hazardous Waste," the chemical name ("RORγt

inverse agonist 31"), and any associated hazards.

Waste Storage:

Store waste containers in a designated, secure area away from general laboratory traffic.
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The storage area should be well-ventilated.

Disposal through a Licensed Contractor:

Arrange for the disposal of the chemical waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

Follow all institutional, local, state, and federal regulations for hazardous waste disposal.

Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuate: Evacuate non-essential personnel from the immediate area.[4][5]

Ventilate: Ensure the area is well-ventilated.

Containment: For liquid spills, absorb the material with an inert, non-combustible absorbent

material such as sand or diatomite.[4][5] For solid spills, carefully sweep or scoop the

material to avoid creating dust.

Collection: Place the contained material into a suitable, labeled container for disposal.

Decontamination: Clean the spill area thoroughly with an appropriate solvent (e.g., alcohol)

and then with soap and water.[4] Dispose of all cleanup materials as hazardous waste.

Personal Protection: Use full personal protective equipment during the cleanup process.[4][5]

First Aid Measures
In case of exposure, take the following immediate actions:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek medical attention.[4][5]

Skin Contact: Remove contaminated clothing and rinse the affected area thoroughly with

large amounts of water. Seek medical attention.[4][5]
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Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support.

Seek medical attention.[4][5]

Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek immediate medical

attention.[4][5]

Visual Guides
To further clarify the procedural workflows, the following diagrams are provided.
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Caption: Workflow for the proper disposal of RORγt inverse agonist 31.
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Caption: Immediate response plan for an accidental release of RORγt inverse agonist 31.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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